Cas no 300692-23-3 (1H-Imidazole-2-methanol,1-ethenyl-a-ethoxy-)

1H-Imidazole-2-methanol,1-ethenyl-a-ethoxy- structure
300692-23-3 structure
Product Name:1H-Imidazole-2-methanol,1-ethenyl-a-ethoxy-
CAS No:300692-23-3
MF:C8H12N2O2
MW:168.193081855774
CID:298845
Update Time:2024-01-28

1H-Imidazole-2-methanol,1-ethenyl-a-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2-methanol,1-ethenyl-a-ethoxy-
    • 1H-Imidazole-2-methanol,1-ethenyl-alpha-ethoxy-(9CI)
    • Inchi: 1S/C8H12N2O2/c1-3-10-6-5-9-7(10)8(11)12-4-2/h3,5-6,8,11H,1,4H2,2H3
    • InChI Key: GHSDMMYXPYGFML-UHFFFAOYSA-N
    • SMILES: C(C1N(C=C)C=CN=1)(OCC)O

Computed Properties

  • Exact Mass: 168.09
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3A^2

Experimental Properties

  • PSA: 47.28000
  • LogP: 1.01100
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